![molecular formula C6H5ClN2O B1425860 6-Chloro-2-methylpyrimidine-4-carbaldehyde CAS No. 933702-42-2](/img/structure/B1425860.png)
6-Chloro-2-methylpyrimidine-4-carbaldehyde
Overview
Description
“6-Chloro-2-methylpyrimidine-4-carbaldehyde” is a chemical compound with the CAS Number: 933702-42-2 . It has a molecular weight of 156.57 and its IUPAC name is 6-chloro-2-methyl-4-pyrimidinecarbaldehyde .
Molecular Structure Analysis
The molecular structure of “6-Chloro-2-methylpyrimidine-4-carbaldehyde” can be represented by the Inchi Code: 1S/C6H5ClN2O/c1-4-8-5(3-10)2-6(7)9-4/h2-3H,1H3 . This indicates that the compound contains carbon ©, hydrogen (H), chlorine (Cl), nitrogen (N), and oxygen (O) atoms.
Chemical Reactions Analysis
While specific chemical reactions involving “6-Chloro-2-methylpyrimidine-4-carbaldehyde” are not available, it’s known that nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products .
Physical And Chemical Properties Analysis
“6-Chloro-2-methylpyrimidine-4-carbaldehyde” is a pale-yellow to yellow-brown solid . It should be stored at a temperature between 2-8°C .
Scientific Research Applications
Synthesis of Fused Pyrimidines
6-Chloro-2-methylpyrimidine-4-carbaldehyde: is utilized as a precursor in the synthesis of various fused pyrimidines. These compounds, such as pyrido[2,3-d]pyrimidines and pyrimido[4,5-d]pyrimidines, are significant due to their presence in many biologically active molecules .
Antifungal Agents
This compound has been employed in the development of novel pyrimidine derivatives with antifungal activities. These synthesized compounds have shown potential in vitro against phytopathogenic fungi, indicating their usefulness in agriculture as fungicides .
Organic Synthesis Intermediate
As an intermediate in organic synthesis, 6-Chloro-2-methylpyrimidine-4-carbaldehyde plays a crucial role in the production of pharmaceuticals, agrochemicals, and dyestuffs. Its reactivity allows for the creation of a wide range of chemical entities .
Pharmaceutical Research
In pharmaceutical research, this aldehyde is a key intermediate for constructing compounds with potential therapeutic effects. It’s part of the pyrimidine skeleton, which is a common structure in many drugs .
Material Science
The compound’s derivatives can be used in material science, particularly in the development of new materials with specific electronic or optical properties due to the pyrimidine ring’s electron-deficient nature .
Nucleotide Analogs Synthesis
6-Chloro-2-methylpyrimidine-4-carbaldehyde can be used to synthesize nucleotide analogs. These analogs are important in the study of life sciences and can serve as tools in genetic research or as potential drugs .
Safety and Hazards
The compound is labeled with an exclamation mark pictogram, indicating that it may be harmful if swallowed (H302) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
properties
IUPAC Name |
6-chloro-2-methylpyrimidine-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN2O/c1-4-8-5(3-10)2-6(7)9-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRFKYSPBAWAJLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80717048 | |
Record name | 6-Chloro-2-methylpyrimidine-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80717048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
933702-42-2 | |
Record name | 6-Chloro-2-methylpyrimidine-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80717048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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